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Compound of Interest

Compound Name: [Arg14,Lys15]Nociceptin

Cat. No.: B013148 Get Quote

Technical Support Center:
[Arg14,Lys15]Nociceptin
Welcome to the technical support center for [Arg14,Lys15]Nociceptin. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on the solubility, handling, and use of this potent NOP receptor agonist.

Frequently Asked Questions (FAQs)
Q1: What is [Arg14,Lys15]Nociceptin and what is its primary mechanism of action?

[Arg14,Lys15]Nociceptin is a synthetic analog of Nociceptin/Orphanin FQ (N/OFQ). It is a

highly potent and selective agonist for the Nociceptin receptor (NOP), also known as the opioid

receptor-like 1 (ORL-1) receptor.[1][2][3] The substitution of the 14th and 15th amino acids with

arginine and lysine, respectively, results in a significant increase in potency and duration of

action compared to the endogenous ligand.[1] It is active in both in vitro and in vivo models.[1]

[4]

Q2: I'm having trouble dissolving [Arg14,Lys15]Nociceptin in my aqueous buffer. What should

I do?

[Arg14,Lys15]Nociceptin is a basic peptide due to its high content of arginine and lysine

residues. While it is reported to be soluble in water up to 1 mg/mL, solubility issues can
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sometimes arise in certain buffers. If you encounter difficulties, please refer to our detailed

troubleshooting guide below.

Q3: Is [Arg14,Lys15]Nociceptin prone to aggregation?

While specific aggregation studies for [Arg14,Lys15]Nociceptin are not widely published,

peptides, in general, can be susceptible to aggregation. To minimize this risk, it is

recommended to follow the reconstitution protocol carefully, avoid vigorous shaking, and use

freshly prepared solutions. If aggregation is suspected, sonication may help to break up

aggregates.

Q4: How should I store the lyophilized powder and reconstituted solutions of

[Arg14,Lys15]Nociceptin?

For long-term storage, the lyophilized peptide should be stored at -20°C. Once reconstituted, it

is recommended to prepare aliquots of the stock solution to avoid repeated freeze-thaw cycles

and store them at -20°C or -80°C. For a related peptide, a 1 mM stock solution in a

physiological buffer was found to be stable when stored at -20°C.

Troubleshooting Guide: Solubility Issues
This guide provides a step-by-step approach to address common solubility challenges with

[Arg14,Lys15]Nociceptin in aqueous buffers.
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Issue Possible Cause Troubleshooting Steps

Incomplete Dissolution in

Water or Neutral Buffer (e.g.,

PBS)

The peptide may require a

slightly acidic environment for

optimal solubility.

1. Ensure the peptide has

been properly vortexed. 2. If

particles persist, try brief

sonication (10-20 seconds). 3.

If still unsuccessful, add a

small volume of 10% acetic

acid to the solution and vortex.

[5]

Precipitation After Dilution

The buffer composition or pH

may not be optimal for the final

concentration.

1. Try a different buffer system.

2. Ensure the final pH of the

solution is compatible with the

peptide's solubility. For basic

peptides, a neutral to slightly

acidic pH is generally

preferred.[6] 3. Consider

preparing a more concentrated

stock in a solubilizing agent

(e.g., water with a small

amount of acetic acid) and

then diluting it into the final

buffer.

Cloudy or Opalescent Solution
This may indicate the

formation of fine aggregates.

1. Briefly sonicate the solution.

2. Warm the solution gently (to

no more than 40°C) and

vortex. 3. Filter the solution

through a 0.22 µm filter to

remove any insoluble material.

Experimental Protocols
Reconstitution of Lyophilized [Arg14,Lys15]Nociceptin
This protocol provides a general guideline for the reconstitution of [Arg14,Lys15]Nociceptin
for use in in vitro and in vivo experiments.
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Materials:

Lyophilized [Arg14,Lys15]Nociceptin

Sterile, nuclease-free water or a suitable physiological buffer (e.g., Phosphate Buffered

Saline - PBS, pH 7.0-7.4)[7]

Low-protein binding microcentrifuge tubes

Vortex mixer

Pipettes and sterile, low-retention tips

Procedure:

Before opening, centrifuge the vial of lyophilized peptide to ensure all the powder is at the

bottom.

Allow the vial and the chosen solvent to equilibrate to room temperature.

Add the appropriate volume of sterile water or physiological buffer to the vial to achieve the

desired stock concentration (e.g., 1 mg/mL or 1 mM).

Gently vortex the vial to mix. Avoid vigorous shaking to prevent aggregation.

If the peptide does not fully dissolve, sonicate the vial for 10-20 seconds.

Visually inspect the solution to ensure it is clear and free of particulates.

For long-term storage, aliquot the stock solution into low-protein binding tubes and store at

-20°C or -80°C.

Experimental Workflow for Peptide Reconstitution
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Start: Lyophilized Peptide Vial

Centrifuge vial to pellet powder

Equilibrate vial and solvent to room temperature

Add sterile water or physiological buffer

Gently vortex to dissolve

Visually inspect for complete dissolution

Sonication (optional)

No

Aliquot into low-protein binding tubes

Yes

Re-inspect for dissolution

Yes

Troubleshoot (see guide)

No

Store at -20°C or -80°C

Ready for experimental use

Click to download full resolution via product page

Caption: Workflow for reconstituting lyophilized [Arg14,Lys15]Nociceptin.
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NOP Receptor Signaling Pathway
Activation of the NOP receptor by [Arg14,Lys15]Nociceptin initiates a cascade of intracellular

signaling events. As a G-protein coupled receptor (GPCR), it primarily couples to Gαi/o

proteins, leading to the inhibition of adenylyl cyclase and a subsequent decrease in cyclic AMP

(cAMP) levels. The dissociated Gβγ subunits can modulate ion channel activity, typically

inhibiting N-type calcium channels and activating G-protein-coupled inwardly rectifying

potassium (GIRK) channels. This leads to a hyperpolarization of the cell membrane and a

reduction in neuronal excitability. Additionally, NOP receptor activation can stimulate the

mitogen-activated protein kinase (MAPK) pathway.
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Caption: Simplified signaling pathway of the NOP receptor upon activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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